Cas no 1006485-34-2 ((4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine)

• Product Name: (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine
• CAS No: 1006485-34-2
• MF: C₆H₉Cl₂N₃
• MW: 194.061758756638
• MDL: MFCD08558230
• CID: 2119520
• PubChem ID: 19616627
• Update Time: 2025-10-31

(4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine
• (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine
• BBL040623
• 1-(4,5-dichloro-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine
• DA-16443
• CS-0439685
• N-[(4,5-DICHLORO-1-METHYL-1H-PYRAZOL-3-YL)METHYL]-N-METHYLAMINE
• [(4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl](methyl)amine
• AKOS000313466
• EN300-230685
• STK350789
• 1006485-34-2

• MDL： MFCD08558230
• Inchi： 1S/C6H9Cl2N3/c1-9-3-4-5(7)6(8)11(2)10-4/h9H,3H2,1-2H3
• InChI Key： BZCOKHMJGURDCV-UHFFFAOYSA-N
• SMILES： ClC1=C(N(C)N=C1CNC)Cl

Computed Properties

• Exact Mass: 193.017353g/mol
• Monoisotopic Mass: 193.017353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.06g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine

Introduction to Compound CAS No. 1006485-34-2: (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine

The compound with CAS No. 1006485-34-2, known as (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The pyrazole ring in this molecule serves as a versatile scaffold for further functionalization, making it a valuable substrate for chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and development. The methylamine group attached to the pyrazole ring contributes to the compound's ability to act as a ligand in metalloenzyme inhibition studies, making it a promising candidate for therapeutic interventions.

One of the most notable applications of (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine is its role in agrochemical research. Studies have demonstrated its potential as a bioactive agent with fungicidal properties, targeting various plant pathogens. The chlorine substituents on the pyrazole ring enhance the molecule's stability and bioavailability, making it a strong candidate for next-generation pesticides. Researchers are actively exploring its efficacy against fungal infections in crops, with promising results indicating its potential to reduce crop losses caused by fungal diseases.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for developing novel anti-inflammatory and anticancer agents. The methyl group substitution on the pyrazole ring plays a critical role in modulating the compound's pharmacokinetic properties, enabling it to cross biological membranes more effectively. Recent studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine involves a multi-step process that begins with the preparation of the pyrazole core. This is followed by selective chlorination at the 4 and 5 positions, ensuring high regioselectivity. The final step involves alkylation to introduce the methylamine group, completing the structure of the compound. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the purity and structure of the synthesized product.

From an environmental perspective, researchers are investigating the biodegradability and eco-toxicological profile of this compound to ensure its safe use in agricultural applications. Preliminary studies indicate that it has a favorable environmental footprint compared to traditional pesticides, with minimal persistence in soil and water systems.

In conclusion, (4,5-dichloro-1-methyl-1H-pyrazol-3-yl)methyl(methyl)amine represents a significant advancement in chemical synthesis and application development. Its unique structural features and versatile functional groups make it a valuable asset across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing challenges in agriculture and medicine alike.